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This document provides detailed application notes and standardized protocols for researchers,

scientists, and drug development professionals engaged in assessing the efficacy of various

Carbaryl insecticide formulations. The following sections offer comprehensive methodologies

for key experiments, a summary of quantitative efficacy data, and visual representations of the

mechanism of action and experimental workflows.

I. Introduction to Carbaryl Efficacy
Carbaryl is a broad-spectrum carbamate insecticide that has been in use since 1959 to control

a wide variety of insect pests on agricultural crops, in home gardens, and for other outdoor

applications.[1] Its efficacy stems from its action as a reversible inhibitor of the enzyme

acetylcholinesterase (AChE), which is critical for nerve function in insects.[2][3] The

effectiveness of a given Carbaryl formulation can be influenced by factors such as the

concentration of the active ingredient, the formulation type (e.g., wettable powder, liquid

concentrate), and the target pest species. Accurate and standardized assessment of efficacy is

crucial for product development, registration, and effective pest management strategies.

II. Quantitative Efficacy Data
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The following tables summarize the acute toxicity of technical grade Carbaryl and a common

formulation, Sevin® XLR Plus, against various organisms. This data is essential for comparing

the relative toxicity and efficacy of different formulations.

Table 1: Acute Toxicity of Technical Carbaryl (99% a.i.)

Species Test Type Value
Toxicity
Category

Reference

Rat (male) Oral LD50 302.6 mg/kg II (Moderate) [4]

Rat (female) Oral LD50 311.5 mg/kg II (Moderate) [4]

Rabbit Dermal LD50 >2,000 mg/kg III (Low) [4]

Rat Inhalation LC50 >3.4 mg/L IV (Very Low) [4]

Honey Bee Topical LD50 1.1 µ g/bee High [1]

Daphnia magna

(Water Flea)
48-hour LC50 0.0064 mg/L High [1]

Earthworm LC50 <4 mg/kg High [1]

Fish (general) 96-hour LC50 0.25 mg/L High [1]

Birds (general) LD50 >2,000 ppm Low [1]

Table 2: Acute Toxicity of Sevin® XLR Plus Formulation

Species Test Type Value
Toxicity
Category

Reference

Rat Oral LD50 699 mg/kg III (Low) [4]

Rabbit Dermal LD50 >4,000 mg/kg III (Low) [4]

Rat
Inhalation LC50

(4-hr)
3.84 mg/L IV (Very Low) [4]

Table 3: Efficacy of Carbaryl Against Stream Invertebrates
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Species Exposure Time LC50 Value Reference

Cinygma sp. 15 min 848 µg/L [5]

Cinygma sp. 30 min 220 µg/L [5]

Cinygma sp. 60 min 165 µg/L [5]

Calineuria californica 60 min 1,139 µg/L [5][6]

III. Mechanism of Action: Acetylcholinesterase
Inhibition
Carbaryl exerts its insecticidal effect by inhibiting the acetylcholinesterase (AChE) enzyme in

the nervous system. The following diagram illustrates this signaling pathway.
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Laboratory Bioassay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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